Cas no 5213-48-9 (1,5-dimethyl-2-nitro-1H-Imidazole)

1,5-dimethyl-2-nitro-1H-Imidazole structure
5213-48-9 structure
Product name:1,5-dimethyl-2-nitro-1H-Imidazole
CAS No:5213-48-9
MF:C5H7N3O2
MW:141.12798
CID:1113411
PubChem ID:78888

1,5-dimethyl-2-nitro-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

    • 1,5-dimethyl-2-nitro-1H-Imidazole
    • 1,5-dimethyl-2-nitroimidazole
    • 1H-imidazole, 1,5-dimethyl-2-nitro-
    • DTXSID10200135
    • Imidazole, 1,5-dimethyl-2-nitro-
    • L 5553
    • 5213-48-9
    • BRN 0608757
    • SCHEMBL4962139
    • BILWDWLNZFTXAN-UHFFFAOYSA-N
    • Inchi: InChI=1S/C5H7N3O2/c1-4-3-6-5(7(4)2)8(9)10/h3H,1-2H3
    • InChI Key: BILWDWLNZFTXAN-UHFFFAOYSA-N
    • SMILES: CC1=CN=C(N1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 141.05391
  • Monoisotopic Mass: 141.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6Ų
  • XLogP3: 0.2

Experimental Properties

  • PSA: 60.96

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